Cas no 921503-87-9 (N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide)

• Product Name: N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide
• CAS No: 921503-87-9
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 6252037
• PubChem ID: 27558431
• Update Time: 2025-10-30

N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide
• N-benzyl-2-[2-benzylsulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• N-benzyl-2-[2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl]acetamide
• AKOS004975543
• N-benzyl-2-(2-(benzylthio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• F2258-0817
• 921503-87-9

• Inchi： 1S/C20H21N3O2S/c24-14-18-12-22-20(26-15-17-9-5-2-6-10-17)23(18)13-19(25)21-11-16-7-3-1-4-8-16/h1-10,12,24H,11,13-15H2,(H,21,25)
• InChI Key： ROWFHNWBAKRASU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC=C(CO)N1CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.4Ų

Additional information on N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide

Recent Advances in the Study of N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide (CAS: 921503-87-9)

The compound N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide (CAS: 921503-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide, which contribute to its interaction with various biological targets. The compound's imidazole core, coupled with the benzylsulfanyl and hydroxymethyl substituents, has been shown to play a critical role in its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's three-dimensional structure and its interactions with target proteins.

In vitro and in vivo studies have demonstrated that N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide exhibits promising activity against a range of disease targets, including inflammatory pathways and certain types of cancer. Notably, the compound has been found to modulate key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in various pathological conditions. These findings suggest that the compound may serve as a valuable scaffold for the development of novel therapeutics.

One of the most significant advancements in the study of this compound is its potential application in the treatment of neurodegenerative diseases. Recent research has shown that N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide can cross the blood-brain barrier and exert neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These effects are believed to be mediated through the compound's ability to reduce oxidative stress and inhibit the aggregation of pathogenic proteins.

Despite these promising findings, challenges remain in the development of N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Researchers are currently exploring various derivative compounds and formulation strategies to overcome these limitations.

In conclusion, N-benzyl-2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-ylacetamide (CAS: 921503-87-9) represents a promising candidate for drug development, with potential applications in inflammation, cancer, and neurodegenerative diseases. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.